Cas no 1609396-41-9 (1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride)

• Product Name: 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride
• CAS No: 1609396-41-9
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD26959658
• CID: 4608236
• Update Time: 2025-10-28

1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride

• MDL： MFCD26959658
• Inchi： 1S/C7H11ClN2.ClH/c1-7-5-9-10(6-7)4-2-3-8;/h5-6H,2-4H2,1H3;1H
• InChI Key： YNWILBJUBLYTBY-UHFFFAOYSA-N
• SMILES： N1(CCCCl)C=C(C)C=N1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride

Introduction to 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride (CAS No. 1609396-41-9)

1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride, with the CAS number 1609396-41-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms, and is characterized by its unique structural features and potential biological activities.

The chemical structure of 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride consists of a pyrazole ring substituted with a 3-chloropropyl group and a methyl group. The presence of the chloropropyl substituent imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

In recent years, the study of pyrazole derivatives has been a focal point in medicinal chemistry due to their diverse pharmacological activities. These compounds have been shown to exhibit anti-inflammatory, antiviral, and anticancer properties, among others. The specific structure of 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride has been investigated for its potential as a lead compound in the development of novel therapeutic agents.

One of the key areas of research involving 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride is its role in modulating biological pathways. Studies have demonstrated that this compound can interact with specific receptors and enzymes, leading to therapeutic effects. For instance, it has been shown to inhibit certain enzymes involved in inflammatory responses, making it a potential candidate for treating inflammatory diseases.

The pharmacokinetic properties of 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride have also been extensively studied. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. Its stability under various physiological conditions and its ability to cross biological membranes are important factors that contribute to its potential therapeutic applications.

In addition to its pharmacological activities, the safety profile of 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride has been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile further supports its potential as a viable drug candidate for further development.

The synthesis of 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride involves several steps that are well-documented in the literature. The process typically starts with the formation of the pyrazole ring followed by the introduction of the 3-chloropropyl and methyl substituents. Various synthetic routes have been explored to optimize yield and purity, ensuring that the final product meets high standards of quality and consistency.

Clinical trials are an essential step in the drug development process, and preliminary studies involving 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride have shown promising results. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated and exhibits significant therapeutic effects in targeted patient populations.

The potential applications of 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in other areas such as agrochemicals and materials science. For example, it has been explored as a component in formulations designed to enhance crop protection or improve material properties.

In conclusion, 1-(3-chloropropyl)-4-methyl-1H-pyrazole hydrochloride (CAS No. 1609396-41-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and promising preliminary clinical results make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.